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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107 Get Quote

Essential safety protocols, operational guidelines, and disposal procedures for the handling of

Tetrahydrofuran (THF) to ensure the well-being of laboratory personnel and the integrity of

research.

Tetrahydrofuran (THF) is a versatile solvent widely employed in research and development.

However, its flammability, potential for peroxide formation, and ability to cause skin and

respiratory irritation necessitate stringent safety measures. This guide provides detailed

procedures for the safe handling of THF, from preparation to disposal, to empower researchers,

scientists, and drug development professionals with the knowledge to mitigate risks effectively.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
When handling THF, a comprehensive PPE strategy is crucial. The following table summarizes

the recommended equipment, emphasizing the importance of selecting materials with

adequate chemical resistance.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Hands Chemical-Resistant Gloves

THF rapidly permeates

common laboratory gloves.

Standard nitrile and latex

gloves are not recommended

for direct contact as

breakthrough can occur in

under two minutes.[1] Select

gloves specifically rated for

resistance to THF.

Recommended: Polyvinyl

alcohol (PVA), Teflon,

4H/Silver Shield® (Norfoil), or

laminated film (e.g., Ansell

Barrier®) gloves provide the

best protection for prolonged

contact.[1][2]

Short-Term/Splash Protection:

Butyl or natural rubber gloves

may offer very limited, short-

term protection and should be

replaced immediately upon

any contact with THF.[1]

Eyes/Face Chemical Splash Goggles

Must be ANSI/ISEA Z87.1

approved and provide a

complete seal around the eyes

to protect against splashes

and vapors.[1][3]

Face Shield

To be worn in conjunction with

chemical splash goggles,

especially when there is a

significant risk of splashing.[1]

[4]
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Body Laboratory Coat

A flame-resistant lab coat

should be worn to protect

against splashes and potential

fire hazards.

Protective Clothing

Long pants and closed-toe

shoes are mandatory to

ensure no skin is exposed.[1]

[5]

Respiratory Respirator (if required)

Use in a well-ventilated area,

preferably within a chemical

fume hood, to minimize

inhalation of vapors.[5] If

exposure limits are likely to be

exceeded, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.[5][6] A

full-face respirator also

provides eye protection.[5]

II. Glove Selection and Breakthrough Times
The selection of appropriate gloves is critical due to THF's ability to quickly penetrate many

common materials. The following table provides a summary of glove performance against THF.
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Glove Material Breakthrough Time Recommendation

Nitrile Rubber < 1 minute[1]
Not Recommended for Direct

Contact

Latex (Natural Rubber) < 2 minutes[1]
Not Recommended for Direct

Contact

Neoprene < 2 minutes[1]
Not Recommended for Direct

Contact

Butyl Rubber ~13 minutes[2]
Short-Term Splash Protection

Only

Laminated Film (e.g., Ansell

Barrier®)
> 8 hours[2]

Recommended for Extended

Use

Polyvinyl Alcohol (PVA) Excellent Resistance
Recommended for Extended

Use[1]

Teflon® Excellent Resistance
Recommended for Extended

Use[1]

4H®/Silver Shield® (Norfoil) Excellent Resistance
Recommended for Extended

Use[1]

Note: Always inspect gloves for any signs of degradation or perforation before use.[5] If gloves

become contaminated with THF, remove them immediately, wash your hands thoroughly, and

don a new pair.[1]

III. Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling THF will minimize the risk of exposure and accidents.

1. Pre-Operational Checks:

Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly.

Inspect PPE: Check all PPE for integrity before donning.
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Review Safety Data Sheet (SDS): Familiarize yourself with the specific hazards and

emergency procedures.

Check for Peroxides: Visually inspect the THF container for crystals, discoloration, or a

precipitate, which could indicate the presence of explosive peroxides.[7] If peroxides are

suspected, do not handle the container and contact your institution's Environmental Health

and Safety (EHS) department.

Prepare for Spills: Have a spill kit readily available that is appropriate for flammable solvents.

2. Handling Procedure:

Work in a Fume Hood: All work with THF should be conducted in a properly functioning

chemical fume hood to control vapor inhalation.[5]

Grounding: When transferring THF between metal containers, ensure they are properly

grounded to prevent static discharge, which can be an ignition source.[4]

Avoid Ignition Sources: Keep THF away from open flames, hot plates, and other potential

sources of ignition.

Secondary Containment: Transport THF in a secondary container, such as a bottle carrier, to

prevent spills.[1]

3. Disposal Plan:

Waste Collection: Collect all THF-contaminated waste, including gloves and absorbent

materials, in a designated, properly labeled hazardous waste container.

Container Management: Keep the waste container closed when not in use.

Rinsing Glassware: Glassware that has contained THF should be rinsed with a suitable

solvent (e.g., acetone) in the fume hood before being removed for cleaning.[5]

Follow Institutional Protocols: Adhere to your institution's specific guidelines for hazardous

waste disposal.
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IV. Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling Tetrahydrofuran.
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Caption: Workflow for Selecting Personal Protective Equipment for Handling THF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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